Cas no 5052-05-1 ((2-Fluoro-4-methylphenyl)hydrazine hydrochloride)

• Product Name: (2-Fluoro-4-methylphenyl)hydrazine hydrochloride
• CAS No: 5052-05-1
• MF: C₇H₁₀ClFN₂
• MW: 176.619103908539
• MDL: MFCD06738785
• CID: 933892
• PubChem ID: 53420391
• Update Time: 2025-11-02

(2-Fluoro-4-methylphenyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-4-methylphenyl)hydrazine hydrochloride
• 2-fluoro-4-methylphenylhydrazine hydrochloride
• (2-Fluoro-4-methyl-phenyl)-hydrazine hydrochloride, AldrichCPR
• 5052-05-1
• W17784
• DFQZJMAPHJZMRH-UHFFFAOYSA-N
• AKOS016010316
• DTXSID90697625
• (2-FLUORO-4-METHYLPHENYL)HYDRAZINE HCL
• CS-0341390
• EN300-110901
• AB27888
• (2-fluoro-4-methylphenyl)hydrazine,hydrochloride
• DB-071212
• MFCD06738785
• (2-FLUORO-4-METHYL-PHENYL)-HYDRAZINE HYDROCHLORIDE
• (2-fluoro-4-methyl-phenyl)hydrazine hydrochloride
• AS-68487
• (2-FLUORO-4-METHYL-PHENYL)-HYDRAZINE HCL
• SCHEMBL1395040
• (2-Fluoro-4-methylphenyl)hydrazinehydrochloride
• (2-fluoro-4-methylphenyl)hydrazine;hydrochloride
• (2-Fluoro-4-methylphenyl)hydrazine--hydrogen chloride (1/1)
• A12578

• MDL： MFCD06738785
• Inchi： 1S/C7H9FN2.ClH/c1-5-2-3-7(10-9)6(8)4-5;/h2-4,10H,9H2,1H3;1H
• InChI Key： DFQZJMAPHJZMRH-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C)C=CC=1NN

Computed Properties

• Exact Mass: 176.05200
• Monoisotopic Mass: 176.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2

Experimental Properties

• PSA: 38.05000
• LogP: 2.99500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (2-Fluoro-4-methylphenyl)hydrazine hydrochloride

Comprehensive Guide to (2-Fluoro-4-methylphenyl)hydrazine hydrochloride (CAS No. 5052-05-1): Properties, Applications, and Market Insights

(2-Fluoro-4-methylphenyl)hydrazine hydrochloride (CAS No. 5052-05-1) is a specialized organic compound widely used in pharmaceutical and chemical research. This compound belongs to the class of arylhydrazine derivatives, which are known for their versatility in synthesizing various bioactive molecules. The presence of both fluoro and methyl substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in medicinal chemistry.

The chemical structure of (2-Fluoro-4-methylphenyl)hydrazine hydrochloride features a hydrazine group attached to a fluorinated and methylated benzene ring. This unique combination of functional groups allows it to participate in diverse chemical reactions, such as condensation, cyclization, and coupling reactions. Researchers often utilize this compound to develop novel heterocyclic compounds, which are crucial in drug discovery and material science.

One of the key applications of (2-Fluoro-4-methylphenyl)hydrazine hydrochloride is in the synthesis of pharmaceutical intermediates. Its ability to form stable bonds with other molecules makes it ideal for creating targeted therapies. For instance, it has been explored in the development of anticancer agents and central nervous system (CNS) drugs. The fluoro group, in particular, is known to improve the metabolic stability and bioavailability of drug candidates.

In addition to its pharmaceutical uses, (2-Fluoro-4-methylphenyl)hydrazine hydrochloride is also employed in agrochemical research. Scientists leverage its reactivity to design new pesticides and herbicides with enhanced efficacy and environmental safety. The compound's structural flexibility allows for fine-tuning of biological activity, addressing the growing demand for sustainable agricultural solutions.

The market for (2-Fluoro-4-methylphenyl)hydrazine hydrochloride is driven by the increasing focus on precision medicine and green chemistry. With advancements in AI-driven drug discovery, the demand for high-quality chemical intermediates like this compound is expected to rise. Companies specializing in custom synthesis and contract research are actively sourcing this material to support innovative projects.

From a safety perspective, (2-Fluoro-4-methylphenyl)hydrazine hydrochloride should be handled with standard laboratory precautions. Proper personal protective equipment (PPE), including gloves and goggles, is recommended during its use. While it is not classified as a hazardous substance under most regulations, adherence to good laboratory practices (GLP) ensures safe and efficient handling.

For researchers and manufacturers, sourcing high-purity (2-Fluoro-4-methylphenyl)hydrazine hydrochloride is critical. Reputable suppliers provide detailed analytical certificates, including HPLC and NMR data, to guarantee quality. The compound's stability under controlled storage conditions (e.g., cool and dry environments) further ensures its longevity in research applications.

In summary, (2-Fluoro-4-methylphenyl)hydrazine hydrochloride (CAS No. 5052-05-1) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and broad applicability make it a valuable asset for modern research and industrial processes. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in next-generation innovations.